2-{[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18ClN3OS/c1-13-3-4-14(2)18(11-13)22-19(25)12-26-20-10-9-17(23-24-20)15-5-7-16(21)8-6-15/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: SNUCODYYWZVOMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3OS
• Molecular Weight: 383.9 g/mol
• CAS No.: 872688-53-4

Description

2-{[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3OS and its molecular weight is 383.89. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Analysis and Molecular Structure

• Vibrational Spectroscopy : A study by (Mary et al., 2022) utilized Raman and Fourier transform infrared spectroscopy to characterize this molecule, revealing details about its geometric equilibrium and intermolecular interactions.

Crystal Structure and Conformation

• Crystal Structure Analysis : Research by (Subasri et al., 2016) and (Subasri et al., 2017) explored the crystal structures of related compounds, noting the folded conformation of the molecule and intramolecular hydrogen bonds.

Synthesis and Pharmacological Evaluation

• Synthesis and Antibacterial Activity : Studies such as those by (Nafeesa et al., 2017) and (Siddiqui et al., 2014) have synthesized derivatives of this compound and evaluated their antibacterial and anti-enzymatic potential.

Other Applications

• Novel Reactions and Derivatives Synthesis : Further research includes the synthesis of novel derivatives and the study of their reactions, as in the work of (Kosolapova et al., 2013) and (Gómez et al., 1985).